Cas no 26889-42-9 (2'-Amino-2'-deoxycytidine)

2'-Amino-2'-deoxycytidine is a modified nucleoside analog in which the 2'-hydroxyl group of deoxycytidine is replaced by an amino group. This structural modification enhances its utility in nucleic acid research, particularly in the study of oligonucleotide interactions and stability. The amino substitution at the 2' position can influence base-pairing properties and confer resistance to enzymatic degradation, making it valuable for probing RNA and DNA structure-function relationships. Additionally, it serves as a key intermediate in the synthesis of modified oligonucleotides for therapeutic and diagnostic applications. Its well-defined chemical properties and compatibility with standard phosphoramidite chemistry further underscore its relevance in molecular biology and medicinal chemistry.
2'-Amino-2'-deoxycytidine structure
2'-Amino-2'-deoxycytidine structure
Product Name:2'-Amino-2'-deoxycytidine
CAS No:26889-42-9
MF:C9H14N4O4
MW:242.231861591339
CID:53030
PubChem ID:6482480
Update Time:2025-06-28

2'-Amino-2'-deoxycytidine Chemical and Physical Properties

Names and Identifiers

    • 2'-Amino-2'-deoxycytidine
    • 4-amino-1-[(2R,3R,4S,5R)-3-amino-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidin-2-one
    • 2'-Amino-2'-deoxycytidin
    • 2'-deoxy-2'-amino cytidine
    • AC-9549
    • SCHEMBL30116
    • MFCD08704193
    • 2(1H)-pyrimidinone, 4-amino-1-(2-amino-2-deoxy-b-D-ribofuranosyl)-
    • 4-amino-1-[(2R, 3R, 4S, 5R)-3-amino-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidin-2-one
    • 4-amino-1-[(2R,3R,4S,5R)-3-amino-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]pyrimidin-2-one
    • Cytidine, 2'-amino-2'-deoxy-
    • 26889-42-9
    • 2'-deoxy-2'-amino-cytidine
    • 2'-Amino-2'-deoxy-D-cytidine
    • J-700330
    • A877109
    • 2'-AMINO-D-CYTIDINE
    • DTXSID30424316
    • 4-amino-1-[(2R,3R,4S,5R)-3-amino-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-1,2-dihydropyrimidin-2-one
    • AKOS016003846
    • 4-Amino-1-((2R,3R,4S,5R)-3-amino-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)pyrimidin-2(1H)-one
    • G90057
    • DB-349039
    • MDL: MFCD08704193
    • Inchi: 1S/C9H14N4O4/c10-5-1-2-13(9(16)12-5)8-6(11)7(15)4(3-14)17-8/h1-2,4,6-8,14-15H,3,11H2,(H2,10,12,16)/t4-,6-,7-,8-/m1/s1
    • InChI Key: FECRKKQKJNKYNF-XVFCMESISA-N
    • SMILES: O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C(N=C(C=C1)N)=O)N)O

Computed Properties

  • Exact Mass: 242.10200
  • Monoisotopic Mass: 242.102
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 383
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _2.4
  • Topological Polar Surface Area: 134A^2

Experimental Properties

  • Density: 1.9±0.1 g/cm3
  • Melting Point: Not available
  • Boiling Point: 531.3±60.0 °C at 760 mmHg
  • Flash Point: 275.1±32.9 °C
  • PSA: 136.62000
  • LogP: -1.31510
  • Vapor Pressure: 0.0±3.2 mmHg at 25°C

2'-Amino-2'-deoxycytidine Security Information

2'-Amino-2'-deoxycytidine Customs Data

  • HS CODE:2922199090
  • Customs Data:

    China Customs Code:

    2922199090

    Overview:

    2922199090. Other amino alcohols and their ethers,Esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Summary:

    2922199090. other amino-alcohols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2'-Amino-2'-deoxycytidine Pricemore >>

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2'-Amino-2'-deoxycytidine Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:26889-42-9)2'-Amino-2'-deoxycytidine
Order Number:A877109
Stock Status:in Stock
Quantity:250mg/1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:52
Price ($):248.0/621.0
Email:sales@amadischem.com
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:26889-42-9)2'-Amino-2'-deoxyCytidine
Order Number:NC11943
Stock Status:
Quantity:10g
Purity:97%
Pricing Information Last Updated:Friday, 18 July 2025 16:07
Price ($):Price inquiry
Email:sales@newcanbio.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:26889-42-9)2'-Amino-2'-deoxycytidine
A877109
Purity:99%/99%
Quantity:250mg/1g
Price ($):248.0/621.0
Email
NewCan Biotech Limited
(CAS:26889-42-9)2'-Amino-2'-deoxyCytidine
NC11943
Purity:97%
Quantity:10g
Price ($):Inquiry
Email